2,3,4-trimethoxy-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide

• IUPAC Name: 2,3,4-trimethoxy-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]benzamide
• InChI: InChI=1S/C20H20N2O4S/c1-24-17-5-4-16(18(25-2)19(17)26-3)20(23)22-10-13-8-15(11-21-9-13)14-6-7-27-12-14/h4-9,11-12H,10H2,1-3H3,(H,22,23)
• InChI Key: VBHSOFXETIQDEB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C(=O)NCC2=CC(=CN=C2)C3=CSC=C3)OC)OC
• Molecular Formula: C20H20N2O4S
• Molecular Weight: 384.5 g/mol

Description

The compound “2,3,4-trimethoxy-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide” is a complex organic molecule that contains several functional groups. It has a benzamide core with three methoxy groups attached at the 2, 3, and 4 positions. Attached to the nitrogen of the benzamide is a pyridine ring with a thiophene ring attached at the 3 position.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the benzamide core. The exact structure would need to be confirmed using techniques such as NMR, IR, and X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the functional groups. The benzamide core could participate in various reactions, and the methoxy groups could potentially be replaced with other groups. The pyridine and thiophene rings could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its solubility, melting point, boiling point, and stability.

Scientific Research Applications

• . Researchers explore their potential as nonsteroidal anti-inflammatory drugs (NSAIDs) or related agents.

Synthetic Methods

Various synthetic methods yield thiophene derivatives:

• Condensation Reactions : Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses are significant methods for obtaining thiophene derivatives. .

Anti-Fibrosis Activity

While not directly related to the compound , some thiophene derivatives have demonstrated better anti-fibrosis activity than existing drugs in cell-based assays.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended for use as a drug, it would interact with biological targets in the body. The exact mechanism would need to be determined through further study.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

Future research on this compound could involve studying its reactivity, determining its physical and chemical properties, and investigating its potential uses. This could include exploring its potential as a drug or as a building block for the synthesis of other compounds.